3-(3,4-Dimethoxyphenyl)-5-(1-tosylpiperidin-3-yl)-1,2,4-oxadiazole

• IUPAC Name: 3-(3,4-dimethoxyphenyl)-5-[1-(4-methylphenyl)sulfonylpiperidin-3-yl]-1,2,4-oxadiazole
• InChI: InChI=1S/C22H25N3O5S/c1-15-6-9-18(10-7-15)31(26,27)25-12-4-5-17(14-25)22-23-21(24-30-22)16-8-11-19(28-2)20(13-16)29-3/h6-11,13,17H,4-5,12,14H2,1-3H3
• InChI Key: KORIJNDJSVWMKV-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)S(=O)(=O)N2CCCC(C2)C3=NC(=NO3)C4=CC(=C(C=C4)OC)OC
• Molecular Formula: C22H25N3O5S
• Molecular Weight: 443.5 g/mol

Description

3-(3,4-Dimethoxyphenyl)-5-(1-tosylpiperidin-3-yl)-1,2,4-oxadiazole, commonly known as DMPO, is a heterocyclic compound that has gained significant attention in the scientific community for its potential applications in various fields. DMPO is a member of the oxadiazole family and has a unique molecular structure that makes it a promising candidate for use in scientific research.

Scientific Research Applications

Antimicrobial and Anti-Proliferative Activities

The study by Al-Wahaibi et al. (2021) focuses on the synthesis of N-Mannich bases of 1,3,4-oxadiazole and their subsequent evaluation for antimicrobial and anti-proliferative activities. The compounds were tested against pathogenic bacteria and the yeast-like fungus Candida albicans, with some derivatives showing broad-spectrum antibacterial activities. Additionally, their anti-proliferative activity was assessed against various human cancer cell lines, highlighting their potential in cancer therapy research. The optimum anti-proliferative activity was observed in specific compounds, indicating the promising role of 1,3,4-oxadiazole derivatives in medicinal chemistry (L. H. Al-Wahaibi et al., 2021).

Anticancer Evaluation

Polkam et al. (2021) designed and synthesized new 1,3,4-oxadiazole derivatives with anti-cancer activity against an array of human cancer cells. Their research identified derivatives that displayed superior activity, particularly against breast cancer cell lines. This study underlines the significance of structural modifications in enhancing the anticancer efficacy of oxadiazole derivatives, further supporting their use in developing new therapeutic agents (N. Polkam et al., 2021).

Antimicrobial Activity of Schiff Bases

The research by Bhat et al. (2013) investigates Schiff bases of coumarin-incorporated 1,3,4-oxadiazole derivatives for their antimicrobial activity. This study showcases the significant in vitro growth inhibition against S. aureus and E. coli by specific compounds, underscoring the potential of oxadiazole derivatives as effective antimicrobial agents (M. A. Bhat et al., 2013).

Tubulin Inhibition and Cytotoxic Agents

Ahsan et al. (2017) synthesized oxadiazoles as potent cytotoxic agents targeting tubulin polymerization. Their findings indicate that certain oxadiazoles inhibit tubulin polymerization effectively, demonstrating their utility as cytotoxic agents and potential in drug design for cancer therapy (M. Ahsan et al., 2017).